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Compound of Interest

Compound Name: Pentacosane

Cat. No.: B166384

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of pentacosane
(n-C25H52), a long-chain alkane, in the formulation of high-performance synthetic lubricants
and waxes. This document outlines the physicochemical properties of pentacosane, detailed
experimental protocols for the synthesis and characterization of pentacosane-based products,
and quantitative data to support formulation development.

Introduction to Pentacosane in Material Science

Pentacosane is a linear saturated hydrocarbon that serves as a valuable building block in the
synthesis of specialized materials.[1] Its well-defined chemical structure and physical
properties, such as a distinct melting point and high thermal stability, make it a candidate for
applications requiring precise performance characteristics. In the realm of synthetic lubricants,
iso-alkanes derived from long-chain n-alkanes like pentacosane are highly sought after for
their superior viscosity index and low-temperature fluidity.[2] For synthetic waxes,
pentacosane can be used to modify melting points, hardness, and crystalline structure, and it
is also explored as a phase change material (PCM) for thermal energy storage applications.[3]

[4]

Data Presentation: Physicochemical Properties

The following tables summarize key quantitative data for pentacosane and compare it with a
standard synthetic lubricant base oil (Polyalphaolefin, PAO) and a conventional paraffin wax.
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Table 1: Physicochemical Properties of Pentacosane

Property Value Unit Reference(s)
Molecular Formula C25H52 - [5]
Molecular Weight 352.7 g/mol g/mol [5]
Melting Point 53.3 °C [5]
Boiling Point 401.9 °C [5]
Density 0.801 g/cm? at 20°C [5]
Flash Point >110 °C [1]
Soluble in nonpolar
Solubility organic solvents (e.g., ] 1

benzene, hexane).

Insoluble in water.

Table 2: Comparative Properties of Pentacosane, PAO 6, and Paraffin Wax

PAO 6 Paraffin Wax .
Property Pentacosane . . Unit
(Typical) (Typical)
Kinematic
Viscosity @ ~2.5 5.8 4-6 cSt
100°C
Viscosity Index Low (as n-
~135 Low -
(V1) alkane)
) High (near
Pour Point ) ) -57 46-68 °C
melting point)
Melting Point 53.3 N/A 46-68 °C
Oxidative
. Good Excellent Moderate -
Stability
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Experimental Protocols

The following sections provide detailed methodologies for the production and characterization
of synthetic lubricants and waxes incorporating pentacosane.

Production of Iso-Pentacosane Lubricant Base Oil via
Hydroisomerization

This protocol describes a general procedure for the hydroisomerization of n-pentacosane to
produce a branched-chain iso-pentacosane mixture suitable for use as a synthetic lubricant
base oil. This process aims to improve the viscosity index and lower the pour point of the
starting material.

Objective: To convert linear n-pentacosane into a mixture of branched iso-pentacosanes with
improved lubricant properties.

Materials:

n-Pentacosane (99% purity)

 Bifunctional hydroisomerization catalyst (e.g., 0.5% Pt on a SAPO-11 or ZSM-22 molecular
sieve support)

o High-pressure fixed-bed reactor system

e Hydrogen gas (high purity)

» Nitrogen gas (for purging)

e Solvent for catalyst loading (e.g., h-hexane)

Procedure:

o Catalyst Activation:

o Load the fixed-bed reactor with the Pt/SAPO-11 catalyst.

o Purge the system with nitrogen gas for 30 minutes to remove air.
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o Activate the catalyst by heating to 350-400°C under a continuous flow of hydrogen gas for
4-6 hours.

o Feed Preparation:
o Melt the n-pentacosane by heating it to approximately 60°C.

o Maintain the feed tank and lines above the melting point of pentacosane to ensure it
remains in a liquid state.

e Hydroisomerization Reaction:

o After catalyst activation, cool the reactor to the desired reaction temperature (e.g., 280-
350°C).

o Introduce the molten n-pentacosane feed into the reactor using a high-pressure liquid
pump at a specific liquid hourly space velocity (LHSV), for example, 1.0 h—1,

o Simultaneously, introduce hydrogen gas at a high pressure (e.g., 3-10 MPa) and a specific
gas-to-oil ratio (e.g., 500-1000 Nm3/m3).

o Maintain the reaction conditions for a continuous period to achieve steady-state
conversion.

e Product Collection and Analysis:

o The reactor effluent is passed through a high-pressure separator to separate the gas and
liquid products.

o Cool the liquid product to room temperature.
o Analyze the liquid product for its composition and properties.

Diagram: Hydroisomerization Workflow
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Caption: Workflow for the production of iso-pentacosane lubricant base oil.

Formulation of a Pentacosane-Based Synthetic Wax
Blend

This protocol describes the preparation of a synthetic wax blend incorporating pentacosane to
modify its thermal and mechanical properties.

Obijective: To create a synthetic wax blend with tailored melting characteristics and hardness by
incorporating n-pentacosane.

Materials:
¢ n-Pentacosane
e Microcrystalline wax

» Polyethylene wax (low molecular weight)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b166384?utm_src=pdf-body-img
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Beaker or other suitable mixing vessel
e Hot plate with magnetic stirring

» Molds for casting the wax blend
Procedure:

o Component Weighing:

o Weigh the desired amounts of n-pentacosane, microcrystalline wax, and polyethylene
wax according to the target formulation (e.g., 20% pentacosane, 60% microcrystalline
wax, 20% polyethylene wax).

e Melting and Blending:

o Place the microcrystalline wax and polyethylene wax in the beaker on a hot plate and heat
to a temperature above the melting point of all components (e.g., 120°C).

o Stir the molten waxes until a homogeneous mixture is formed.
o Gradually add the n-pentacosane to the molten wax mixture while continuously stirring.

o Continue stirring for 15-20 minutes to ensure complete dissolution and uniform distribution
of the pentacosane.

e Casting and Cooling:
o Pour the molten wax blend into molds.

o Allow the blend to cool slowly to room temperature to ensure a uniform crystalline
structure.

e Characterization:
o Once solidified, remove the wax samples from the molds.

o Characterize the wax blend for its melting point, hardness, and other relevant properties.
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Diagram: Synthetic Wax Blend Components

Synthetic Wax Blend
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¢ Components
\ \ \

Microcrystalline Wax Additives (Optional)
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Caption: Logical relationship of components in a synthetic wax blend.

Characterization of Pentacosane-Based Materials

Objective: To determine the purity of n-pentacosane and analyze the composition of the iso-
pentacosane product from hydroisomerization.

Instrumentation:
o Gas chromatograph with a flame ionization detector (FID).

e Capillary column suitable for high-temperature hydrocarbon analysis (e.g., 30 m x 0.25 mm
ID, 0.25 pum film thickness, non-polar stationary phase).

Procedure:
e Sample Preparation:

o Dissolve a small, accurately weighed amount of the sample (n-pentacosane or iso-
pentacosane product) in a suitable solvent (e.g., hexane or toluene) to a concentration of
approximately 1 mg/mL.

e GC Conditions:
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o Injector Temperature: 300°C

o Detector Temperature: 320°C

o Oven Temperature Program:

» [nitial temperature: 100°C, hold for 2 minutes.

= Ramp rate: 10°C/minute to 300°C.

» Final hold: 10 minutes at 300°C.

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

o Injection Volume: 1 pL.

o Data Analysis:

o Identify peaks based on retention times by comparing with known standards.

o Quantify the relative amounts of different isomers in the hydroisomerization product by
peak area percentage.

Objective: To determine the melting point and latent heat of fusion of pentacosane-containing
wax blends.

Instrumentation:

 Differential Scanning Calorimeter.

e Aluminum or hermetically sealed sample pans.

Procedure:

e Sample Preparation:

o Accurately weigh 5-10 mg of the wax sample into an aluminum DSC pan.

o Seal the pan.
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o DSC Conditions:
o Temperature Program:
» Equilibrate at 25°C.
» Heat from 25°C to 100°C at a rate of 10°C/minute.
» Hold at 100°C for 5 minutes to erase thermal history.
» Cool from 100°C to 25°C at a rate of 10°C/minute.
» Heat from 25°C to 100°C at a rate of 10°C/minute (second heating cycle for analysis).
o Purge Gas: Nitrogen at a constant flow rate.
o Data Analysis:

o From the second heating curve, determine the onset temperature of melting (melting
point) and the peak area (enthalpy of fusion).

Conclusion

Pentacosane is a versatile long-chain alkane with significant potential in the development of
advanced synthetic lubricants and waxes. Through processes like hydroisomerization, linear n-
pentacosane can be transformed into high-performance lubricant base oils with excellent
viscosity-temperature characteristics. As a component in wax blends, pentacosane allows for
the precise tailoring of melting points and mechanical properties. The protocols and data
presented in these notes provide a foundational framework for researchers and scientists to
explore and innovate with pentacosane in various material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of
Pentacosane in Synthetic Lubricants and Waxes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166384#use-of-pentacosane-in-the-
production-of-synthetic-lubricants-and-waxes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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